7-(3-(4-chlorophenoxy)-2-hydroxypropyl)-3-methyl-8-(propylthio)-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 7-[3-(4-chlorophenoxy)-2-hydroxypropyl]-3-methyl-8-propylsulfanylpurine-2,6-dione
• InChI: InChI=1S/C18H21ClN4O4S/c1-3-8-28-18-20-15-14(16(25)21-17(26)22(15)2)23(18)9-12(24)10-27-13-6-4-11(19)5-7-13/h4-7,12,24H,3,8-10H2,1-2H3,(H,21,25,26)
• InChI Key: KXSQNNDUQDWLDA-UHFFFAOYSA-N
• Canonical SMILES: CCCSC1=NC2=C(N1CC(COC3=CC=C(C=C3)Cl)O)C(=O)NC(=O)N2C
• Molecular Formula: C18H21ClN4O4S
• Molecular Weight: 424.9 g/mol

Description

7-(3-(4-chlorophenoxy)-2-hydroxypropyl)-3-methyl-8-(propylthio)-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C18H21ClN4O4S and its molecular weight is 424.9. The purity is usually 95%.
BenchChem offers high-quality 7-(3-(4-chlorophenoxy)-2-hydroxypropyl)-3-methyl-8-(propylthio)-1H-purine-2,6(3H,7H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-(3-(4-chlorophenoxy)-2-hydroxypropyl)-3-methyl-8-(propylthio)-1H-purine-2,6(3H,7H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Reactions

Research into the synthesis and reactions of purine derivatives, including those related to the compound , demonstrates the compound's potential as a versatile intermediate in the production of various heterocyclic systems. The study by Dotsenko et al. (2012) explores the alkylation of 3-cyanopyridine-2(1H)-thiones leading to the formation of pyrido-thieno-diazepino-purine dione derivatives, showcasing the compound's utility in constructing penta- and hexacyclic heterocyclic systems with potential biological activity (Dotsenko, V., Sventukh, D. V., & Krivokolysko, S. G., 2012).

Applications in Drug Discovery

The research into 8-aminoalkyl derivatives of purine-2,6-dione, which share a similar purine core with the compound of interest, demonstrates the exploration of these derivatives as ligands for serotonin receptors. Such studies are crucial for the development of new therapeutic agents with potential psychotropic activity. Chłoń-Rzepa et al. (2013) designed a series of derivatives as potential ligands for the 5-HT1A, 5-HT2A, and 5-HT7 receptors, highlighting the role of these compounds in investigating new treatments for disorders such as depression and anxiety (Chłoń-Rzepa, G. et al., 2013).

Chemical Properties and Transformations

Further investigations into the chemical properties and transformations of purine derivatives reveal the compound's relevance in the synthesis of novel structures with significant biological activities. Studies by Kini et al. (1987) on the synthesis of 7-methyl-8-oxoguanosine from chloropurine dione derivatives underscore the importance of these chemical transformations in the development of nucleoside analogs with potential therapeutic applications (Kini, G. D. et al., 1987).